Cas no 716362-18-4 (4-Benzothiazolecarboxylic acid, 2,3-dihydro-2-oxo-)

• Product Name: 4-Benzothiazolecarboxylic acid, 2,3-dihydro-2-oxo-
• CAS No: 716362-18-4
• MF: C₈H₅NO₃S
• MW: 195.195200681686
• CID: 2112397
• Update Time: 2023-08-04

4-Benzothiazolecarboxylic acid, 2,3-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-2-oxo-4-Benzothiazolecarboxylic acid
• 4-Benzothiazolecarboxylic acid, 2,3-dihydro-2-oxo-

• Inchi： 1S/C8H5NO3S/c10-7(11)4-2-1-3-5-6(4)9-8(12)13-5/h1-3H,(H,9,12)(H,10,11)
• InChI Key： VIBGWWFMFGRHND-UHFFFAOYSA-N
• SMILES： S1C(NC2C(C(=O)O)=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Topological Polar Surface Area: 91.7